Cas no 959750-81-3 (Tert-butyl 3-amino-2-methoxybenzoate)

• Product Name: Tert-butyl 3-amino-2-methoxybenzoate
• CAS No: 959750-81-3
• Molecular Formula: C₁₂H₁₇NO₃
• Molecular Weight: 223.268283605576
• CID: 6175733
• PubChem ID: 66935530

Tert-butyl 3-amino-2-methoxybenzoate Properties

Names and Identifiers

• EN300-6510448
• A1-39247
• 959750-81-3
• tert-butyl 3-amino-2-methoxybenzoate
• SCHEMBL1187297
• starbld0013300

• InChIKey： QVTZQPIQRKULFI-UHFFFAOYSA-N
• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(14)8-6-5-7-9(13)10(8)15-4/h5-7H,13H2,1-4H3
• SMILES： O(C(C1C=CC=C(C=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 223.12084340g/mol
• Heavy Atom Count: 16
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives